Cas no 2229255-57-4 (2-(2-chloro-6-nitrophenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(2-chloro-6-nitrophenyl)-2-methoxypropan-1-amine
• CAS No: 2229255-57-4
• MF: C₁₀H₁₃ClN₂O₃
• MW: 244.674821615219
• CID: 6535581
• PubChem ID: 165851854
• Update Time: 2025-10-05

2-(2-chloro-6-nitrophenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-nitrophenyl)-2-methoxypropan-1-amine
• EN300-1978874
• 2229255-57-4

• Inchi： 1S/C10H13ClN2O3/c1-10(6-12,16-2)9-7(11)4-3-5-8(9)13(14)15/h3-5H,6,12H2,1-2H3
• InChI Key： RFRKHBGYIVZOEK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)(CN)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.0614700g/mol
• Monoisotopic Mass: 244.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(2-chloro-6-nitrophenyl)-2-methoxypropan-1-amine

Compound 2-(2-chloro-6-nitrophenyl)-2-methoxypropan-1-amine (CAS No: 2229255-57-4)

The compound 2-(2-chloro-6-nitrophenyl)-2-methoxypropan-1-amine, with the CAS number 2229255-57-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Structural Features and Synthesis

The molecular structure of 2-(chloro-nitrophenyl)-methylamine is characterized by a substituted phenyl group attached to a propaneamine backbone. The presence of a chlorine atom at the 2-position and a nitro group at the 6-position on the phenyl ring introduces significant electronic effects, influencing the compound's reactivity and stability. The methoxy group further enhances the molecule's solubility and bioavailability, making it suitable for pharmacological applications.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of this compound. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize its synthesis. These methods not only improve yield but also reduce production costs, making large-scale synthesis feasible.

Pharmacological Activity and Applications

The compound has demonstrated promising pharmacological activity in recent studies. Its ability to modulate key biological pathways has been extensively investigated. For instance, studies have shown that it exhibits potent anti-inflammatory properties, which could be harnessed for developing novel therapeutic agents against chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Recent research has focused on assessing the biodegradability and toxicity of chloro-nitrophenyl methylamine. Studies indicate that under specific environmental conditions, the compound undergoes rapid degradation, reducing its persistence in ecosystems.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks.

Conclusion

In conclusion, the compound chloro-nitrophenyl methylamine (CAS No: 1883780-83-3) represents a versatile molecule with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthesis and application studies, underscore its importance in contemporary chemical research.